Cas no 117504-06-0 (1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione)

• Product Name: 1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione
• CAS No: 117504-06-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1100613
• Update Time: 2024-07-25

1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione

• Inchi： 1S/C8H7N3O2/c12-6-4-7(13)11-8-5(10-6)2-1-3-9-8/h1-3H,4H2,(H,10,12)(H,9,11,13)
• InChI Key： PPOFGWVMWPOHMY-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(=O)NC2=CC=CN=C12

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 230 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• pka: 9.25±0.20(Predicted)